Cas no 1426806-64-5 (3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine)

3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine structure
1426806-64-5 structure
Product Name:3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine
CAS No:1426806-64-5
MF:C10H13BrClNO
MW:278.57332110405
CID:2134815
Update Time:2023-11-19

3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-chloro-4-(2-methylpropoxy)Benzenamine
    • Benzenamine, 3-bromo-5-chloro-4-(2-methylpropoxy)-
    • CID 89422663
    • 3-bromo-5-chloro-4-(2-methylpropoxy)benzenamine
    • Inchi: 1S/C10H13BrClNO/c1-6(2)5-14-10-8(11)3-7(13)4-9(10)12/h3-4,6H,5,13H2,1-2H3
    • InChI Key: HAOYJPPGCXXNPP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC(C)C)Cl)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.437±0.06 g/cm3(Predicted)
  • Boiling Point: 348.0±37.0 °C(Predicted)
  • pka: 3.01±0.10(Predicted)
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